Cas no 29366-44-7 (1,4-Naphthalenedione, 2-ethyl-3-hydroxy- (9CI))

• Product Name: 1,4-Naphthalenedione, 2-ethyl-3-hydroxy- (9CI)
• CAS No: 29366-44-7
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• CID: 269670
• PubChem ID: 94401
• Update Time: 2025-04-19

1,4-Naphthalenedione, 2-ethyl-3-hydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 2-ethyl-3-hydroxy- (9CI)
• 3-ethyl-4-hydroxynaphthalene-1,2-dione
• 1,2-ethyl-3-hydroxy
• 2-ethyl-3-hydroxy-1,4-naphthalenedione
• 2-etil-3-hidroxi-1,4-naftoquinona
• 2-hydroxy-3-ethyl-1,4-naphthoquinone
• 3-ethyl-2-hydroxy-1,4-naphthoquinone
• 29366-44-7
• VVAZSPXIJHYPKY-UHFFFAOYSA-N
• NSC 108022
• NSC-108022
• Oprea1_408438
• 1, 2-ethyl-3-hydroxy-
• 2-Ethyl-3-hydroxynaphthoquinone #
• Cambridge id 5249318
• 1,4-Naphthalenedione, 2-ethyl-3-hydroxy-
• SR-01000200918-1
• NSC108022
• 1,4-Naphthoquinone, 2-ethyl-3-hydroxy-
• 2-ETHYL-3-HYDROXYNAPHTHALENE-1,4-DIONE
• SR-01000200918
• CHEMBL3092105
• DTXSID20951909
• 3-ethyl-4-hydroxynaphthalene-1, 2-dione
• SCHEMBL8781044

• Inchi： 1S/C12H10O3/c1-2-7-10(13)8-5-3-4-6-9(8)12(15)11(7)14/h3-6,13H,2H2,1H3
• InChI Key： AGMHLCPUXIMBGJ-UHFFFAOYSA-N
• SMILES： OC1C2C=CC=CC=2C(C(C=1CC)=O)=O

Computed Properties

• Exact Mass: 202.06300
• Monoisotopic Mass: 202.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• XLogP3: 1.7

Experimental Properties

• Density: 1.32
• Boiling Point: 363.7°Cat760mmHg
• Flash Point: 187.9°C
• Refractive Index: 1.62
• PSA: 54.37000
• LogP: 2.28770